Cas no 1804531-22-3 (4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine)

4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine is a halogenated pyridine derivative with a highly functionalized structure, offering versatility in synthetic applications. The presence of cyano, diiodo, and trifluoromethoxy substituents enhances its reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The electron-withdrawing groups contribute to its utility in cross-coupling reactions, while the iodine atoms facilitate further functionalization via metal-catalyzed transformations. Its trifluoromethoxy group imparts stability and lipophilicity, beneficial for designing bioactive compounds. This compound is particularly useful in medicinal chemistry for developing fluorinated analogs with improved metabolic stability and binding affinity. Its well-defined structure ensures consistent performance in complex synthetic routes.

4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine structure

1804531-22-3 structure

Product Name:4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine

CAS No:1804531-22-3

MF:C₇HF₃I₂N₂O

MW:439.899796247482

CID:4801465

Update Time:2025-06-06

4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine
- Inchi： 1S/C7HF3I2N2O/c8-7(9,10)15-6-5(12)3(1-13)4(11)2-14-6/h2H
- InChI Key： KZQZOZJPEXWZDX-UHFFFAOYSA-N
- SMILES： IC1=C(C#N)C(=CN=C1OC(F)(F)F)I

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 277
XLogP3: 3.4
Topological Polar Surface Area: 45.9

4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A026003229-250mg	4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine	1804531-22-3	97%	250mg	$680.00	2022-04-02
Alichem	A026003229-500mg	4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine	1804531-22-3	97%	500mg	$1,019.20	2022-04-02
Alichem	A026003229-1g	4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine	1804531-22-3	97%	1g	$1,680.00	2022-04-02

4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine Related Literature

1. Empowering microfluidics by micro-3D printing and solution-based mineral coating†

Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
2. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
3. Evolution in surface coverage of CH3NH3PbI3−XClXvia heat assisted solvent vapour treatment and their effects on photovoltaic performance of devices

Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
4. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†

Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
5. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782

1804531-22-3 (4-Cyano-3,5-diiodo-2-(trifluoromethoxy)pyridine) Related Products

Recommended suppliers

Nantong Boya Environmental Protection Technology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Nantong Boya Environmental Protection Technology Co., Ltd

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Essenoi Fine Chemical Co., Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Aoguang Biotechnology Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Changzhou Guanjia Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk